Cas no 160001-92-3 (1-(4-fluorophenyl)cyclopentan-1-amine)

• Product Name: 1-(4-fluorophenyl)cyclopentan-1-amine
• CAS No: 160001-92-3
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 1083360
• PubChem ID: 19709839
• Update Time: 2025-04-20

1-(4-fluorophenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)cyclopentanamine
• OTAVA-BB 1059651
• UKRORGSYN-BB BBV-2159432
• 160001-92-3
• 1-(4-fluorophenyl)cyclopentan-1-amine
• MFCD09904385
• AKOS000805563
• EN300-58694
• SB74332
• SY184699
• AC4582
• CS-0216754
• SCHEMBL2780627

• MDL： MFCD09904385
• Inchi： 1S/C11H14FN/c12-10-5-3-9(4-6-10)11(13)7-1-2-8-11/h3-6H,1-2,7-8,13H2
• InChI Key： DBSPGNRTDZEXGR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(CCCC1)N

Computed Properties

• Exact Mass: 179.11100
• Monoisotopic Mass: 179.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.098
• Boiling Point: 249.9 ℃ at 760 mmHg
• Flash Point: 115.7°C
• Refractive Index: 1.537
• PSA: 26.02000
• LogP: 3.25400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes